2,2-Dimethylpropyl 6-chloropyridine-3-carboxylate

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 2,2-dimethylpropyl 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C11H14ClNO2/c1-11(2,3)7-15-10(14)8-4-5-9(12)13-6-8/h4-6H,7H2,1-3H3
• InChI Key: RAMMQILXXBBYAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COC(=O)C1=CN=C(C=C1)Cl

Description

2,2-Dimethylpropyl 6-chloropyridine-3-carboxylate is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10 g (56.8 mmol) of 6-chloropyridine-3-carbonyl chloride in 100 mL of anhydrous toluene are added under argon, at room temperature, 15 g (170.4 mmol) of 2,2-dimethylpropanol. The reaction medium is then heated for 6 hours at 80° C. After cooling to room temperature, the medium is concentrated and the residue obtained is taken up in 800 mL of EtOAc, washed successively with water (2×200 mL), saturated NaHCO3 solution (2×200 mL) and brine (100 mL), dried over Na2SO4, and then concentrated under reduced pressure and purified by chromatography on a column of silica gel, eluting with a cyclohexane/EtOAc gradient of 0 to 5% EtOAc. 11.9 g of 2,2-dimethylpropyl 6-chloropyridine-3-carboxylate are obtained in the form of a white powder.